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Compound of Interest

Compound Name: NEO-823

Cat. No.: B1518082 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the electro-optic (EO) coefficient of the organic nonlinear optical (NLO)

material NEO-823 with other materials. It includes detailed experimental methodologies for key

measurement techniques and supporting data to validate the performance of NEO-823.

The organic NLO material NEO-823 demonstrates significant potential for applications in ultra-

high-speed optical modulation devices and highly-sensitive electric field sensors.[1] A key

performance metric for such materials is the electro-optic coefficient (r33), which quantifies the

change in the refractive index of a material in response to an applied electric field. When

blended with polymethylmethacrylate (PMMA) at a 20wt% concentration, NEO-823 exhibits an

electro-optic coefficient (r33) of 75 pm/V at a wavelength of 1550 nm.[1] This positions it

favorably against traditional inorganic materials and other EO polymers.

Comparative Analysis of Electro-Optic Coefficients
The performance of NEO-823 is best understood in the context of other established and

emerging electro-optic materials. The following table summarizes the r33 values for NEO-823
and a selection of other materials.
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Material Type r33 (pm/V)
Wavelength
(nm)

Notes

NEO-823

(20wt% in

PMMA)

Organic Polymer 75 1550

High

performance

organic NLO

material.[1]

Lithium Niobate

(LiNbO₃)
Inorganic Crystal ~31 632.8

Widely used

industry

standard.[2][3]

Lithium Tantalate

(LiTaO₃)
Inorganic Crystal 27.4 ± 0.3 ~1550

Another common

inorganic crystal.

[4]

PMMA-DR1 Organic Polymer 25.7 Not Specified

A common

guest-host

polymer system.

[5]

SEO100c Organic Polymer >100 Not Specified

A high-

performance EO

polymer.[6][7]

Selerion-HTX Organic Polymer 150 - 450 Not Specified

A crosslinkable

organic glass

with high

stability.[8]

Methodologies for Measuring the Electro-Optic
Coefficient
Accurate determination of the electro-optic coefficient is critical for material validation. Several

techniques are commonly employed, each with its own set of advantages and challenges. The

primary methods include the Teng-Man technique, Mach-Zehnder interferometry, and the

Fabry-Perot interferometer method.
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Teng-Man (Simple Reflection) Technique
The Teng-Man method is a widely used ellipsometric technique known for its simplicity and

stability, allowing for the measurement of EO coefficients without requiring a waveguide

structure.[9]

Experimental Protocol:

Sample Preparation: A thin film of the EO polymer is deposited on a substrate coated with a

transparent electrode (e.g., Indium Tin Oxide - ITO). A top metal electrode (e.g., gold) is then

deposited on the polymer film.

Optical Setup: A laser beam, polarized at 45° to the plane of incidence, is directed through

the substrate and EO polymer, reflecting off the top metal electrode.

Modulation: An AC modulation voltage and a DC bias voltage are applied across the

electrodes. This induces a change in the refractive index of the EO polymer.

Detection: The reflected beam passes through a compensator and an analyzer before being

detected by a photodiode connected to a lock-in amplifier.

Measurement: The lock-in amplifier measures the modulated optical intensity, which is

proportional to the electro-optic coefficient.

It is important to note that the signal obtained using the Teng-Man technique can be influenced

by multiple internal reflections and thickness changes due to piezo- and electrostrictive effects.

[10] However, by performing an incidence angle scan, it's possible to obtain an EO coefficient

estimate with a precision of around 2%, even with an analytical approximation that ignores

these effects.[10]
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Teng-Man Measurement Workflow

Mach-Zehnder Interferometry
The Mach-Zehnder interferometer is a sensitive technique capable of simultaneously

measuring both the r33 and r13 tensor components of the EO coefficient.[5]

Experimental Protocol:

Sample as a Waveguide: The electro-optic polymer is typically fabricated into a waveguide

structure.

Interferometer Setup: The waveguide is placed in one arm of a Mach-Zehnder

interferometer. A laser beam is split into two paths; one travels through the EO waveguide

(the sensing arm), and the other travels through a reference path.

Modulation: An electric field is applied across the EO polymer waveguide, modulating the

phase of the light passing through it.

Recombination and Detection: The two beams are recombined, creating an interference

pattern that is detected by a photodiode.

Measurement: The change in the interference pattern due to the applied electric field is

measured to determine the electro-optic coefficient.
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A key advantage of fiber-optic based Mach-Zehnder interferometers is their stability and

reduced complexity compared to free-space setups.[5] However, the measured EO coefficient

can be overestimated due to contributions from the AC modulation voltage, especially in films

with low EO activity.[10]

Fabry-Perot Interferometry
The Fabry-Perot interferometer method is another powerful technique for characterizing EO

coefficients, capable of measuring both r13 and r33 components simultaneously.[11] This

method is noted for overcoming some limitations of other techniques, such as issues with

multiple reflections that can affect Mach-Zehnder measurements.[11]

Experimental Protocol:

Fabry-Perot Cavity: The EO polymer is placed between two parallel, highly reflective mirrors,

forming a Fabry-Perot cavity.

Transmission Spectrum: Light is transmitted through the cavity, and the transmission

spectrum is measured. The spectrum exhibits sharp peaks at resonant frequencies.

Modulation: An electric field is applied across the polymer, changing its refractive index and

thus shifting the resonant peaks of the transmission spectrum.

Measurement: By measuring the shift in the transmission peaks as a function of the applied

voltage, the electro-optic coefficients can be calculated.[11] Small changes in the refractive

index lead to significant and easily detectable shifts in the transmission peaks.[11]

Comparison of Measurement Techniques
The choice of measurement technique depends on the specific requirements of the

experiment, including the sample form (thin film or waveguide), the desired accuracy, and the

available equipment.
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EO Coefficient Measurement Techniques

Advantages Disadvantages

Teng-Man
(Simple Reflection)

Simple and stable
No waveguide needed

Affected by multiple reflections
and thickness changes

Mach-Zehnder
Interferometry

High sensitivity
Measures r33 and r13

Can overestimate EO coefficient
More complex setup

Fabry-Perot
Interferometry

Measures r33 and r13
Overcomes multiple

reflection issues

Requires high-quality
reflective surfaces
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Comparison of Measurement Techniques

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. pubs.aip.org [pubs.aip.org]

6. mdpi.com [mdpi.com]

7. "Progressive poling of large area, high r33 electro-optic polymer seo10" by Michael
Maurer, Evan Gawron et al. [digitalcommons.mtu.edu]

8. nlmphotonics.com [nlmphotonics.com]

9. OPG [opg.optica.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1518082?utm_src=pdf-body-img
https://www.benchchem.com/product/b1518082?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_FF051_E.pdf
https://www.researchgate.net/publication/225707896_Comparison_of_the_Electro-Optic_Coefficient_r33_in_Well-Defined_Phases_of_Proton_Exchanged_LiNbO3_Waveguides
https://www.researchgate.net/publication/251900398_Accurate_measurement_of_electro-optic_coefficient_of_stoichiometric_LiNbO3
https://www.researchgate.net/figure/Electro-Optic-Coefficients-r-33-and-r-13-for-LiTaO-3_tbl1_228901809
https://pubs.aip.org/aip/apl/article/85/21/5102/505610/Measuring-electro-optic-coefficients-of-poled
https://www.mdpi.com/2076-3417/11/17/8108
https://digitalcommons.mtu.edu/michigantech-p/15360/
https://digitalcommons.mtu.edu/michigantech-p/15360/
https://www.nlmphotonics.com/technology/
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-31-23-39239&html=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. researchgate.net [researchgate.net]

11. diva-portal.org [diva-portal.org]

To cite this document: BenchChem. [Validating Electro-Optic Coefficient Measurements of
NEO-823: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1518082#validation-of-neo-823-electro-optic-
coefficient-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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